Cas no 377731-29-8 (5-tert-butyl-isophthalic acid monomethyl ester)
377731-29-8 structure
Product Name:5-tert-butyl-isophthalic acid monomethyl ester
CAS No:377731-29-8
MF:C13H16O4
MW:236.263744354248
MDL:MFCD07357305
CID:922602
PubChem ID:12144658
Update Time:2025-04-19
5-tert-butyl-isophthalic acid monomethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-tert-butyl-isophthalic acid monomethyl ester
- 3-tert-butyl-5-(methoxycarbonyl)benzoic acid
- 3-tert-butyl-5-methoxycarbonylbenzoic acid
- 5-tert-butyl-isophthalic acid monoester
- methyl 5-tert-butylhydrogenisophthalate
- methyl 5-tert-butylisophthalate
- DTXSID10478519
- SCHEMBL545464
- KUPYAQNSGMRTJB-UHFFFAOYSA-N
- 3-(tert-Butyl)-5-(methoxycarbonyl)benzoic acid
- 377731-29-8
- F94552
- DA-23212
-
- MDL: MFCD07357305
- Inchi: 1S/C13H16O4/c1-13(2,3)10-6-8(11(14)15)5-9(7-10)12(16)17-4/h5-7H,1-4H3,(H,14,15)
- InChI Key: KUPYAQNSGMRTJB-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C(=O)O)=CC(=C1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 236.10500
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.60000
- LogP: 2.46890
5-tert-butyl-isophthalic acid monomethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B934660-1mg |
5-tert-Butyl-isophthalic Acid Monomethyl Ester |
377731-29-8 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B934660-2mg |
5-tert-Butyl-isophthalic Acid Monomethyl Ester |
377731-29-8 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B934660-10mg |
5-tert-Butyl-isophthalic Acid Monomethyl Ester |
377731-29-8 | 10mg |
$ 80.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1126498-100mg |
5-tert-Butyl-isophthalic acid monomethyl ester |
377731-29-8 | 95% | 100mg |
$230 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126498-250mg |
5-tert-Butyl-isophthalic acid monomethyl ester |
377731-29-8 | 95% | 250mg |
$315 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126498-500mg |
5-tert-Butyl-isophthalic acid monomethyl ester |
377731-29-8 | 95% | 500mg |
$500 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126498-1g |
5-tert-Butyl-isophthalic acid monomethyl ester |
377731-29-8 | 95% | 1g |
$890 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126498-5g |
5-tert-Butyl-isophthalic acid monomethyl ester |
377731-29-8 | 95% | 5g |
$3355 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126498-50mg |
5-tert-Butyl-isophthalic acid monomethyl ester |
377731-29-8 | 95% | 50mg |
$180 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1953093-100mg |
3-(tert-Butyl)-5-(methoxycarbonyl)benzoic acid |
377731-29-8 | 97% | 100mg |
¥1881.00 | 2024-05-16 |
5-tert-butyl-isophthalic acid monomethyl ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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